2-Amino-5-(4-chlorophenoxy)benzenesulfonic acid

• IUPAC Name: 2-amino-5-(4-chlorophenoxy)benzenesulfonic acid
• InChI: InChI=1S/C12H10ClNO4S/c13-8-1-3-9(4-2-8)18-10-5-6-11(14)12(7-10)19(15,16)17/h1-7H,14H2,(H,15,16,17)
• InChI Key: NPLOMYDDVQSRMT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=CC(=C(C=C2)N)S(=O)(=O)O)Cl
• Molecular Formula: C12H10ClNO4S
• Molecular Weight: 299.73 g/mol

Description

2-Amino-5-(4-chlorophenoxy)benzenesulfonic acid is an organic compound characterized by the presence of an amino group, a chlorophenoxy group, and a sulfonic acid group attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-5-(4-chlorophenoxy)benzenesulfonic acid typically involves the following steps:

Nitration: The starting material, 4-chlorophenol, undergoes nitration to introduce a nitro group.

Reduction: The nitro group is then reduced to an amino group using reducing agents such as iron and hydrochloric acid.

Sulfonation: The resulting compound is sulfonated using sulfuric acid to introduce the sulfonic acid group.

Industrial Production Methods: In industrial settings, the production of 2-Amino-5-(4-chlorophenoxy)benzenesulfonic acid may involve continuous flow processes to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of each step.

Types of Reactions:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The compound can undergo reduction reactions, particularly at the nitro group if present.

Substitution: The chlorophenoxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Iron, hydrochloric acid, sodium borohydride.

Substitution Reagents: Sodium hydroxide, potassium carbonate.

Major Products:

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of amines.

Substitution: Formation of phenolic derivatives.

Scientific Research Applications

2-Amino-5-(4-chlorophenoxy)benzenesulfonic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of dyes and pigments.

Biology: Investigated for its potential as a biochemical probe due to its structural features.

Medicine: Explored for its potential therapeutic properties, particularly in the development of antimicrobial agents.

Industry: Utilized in the production of specialty chemicals and as a precursor in various industrial processes.

Mechanism of Action

The mechanism by which 2-Amino-5-(4-chlorophenoxy)benzenesulfonic acid exerts its effects depends on its specific application:

Biochemical Interactions: The amino and sulfonic acid groups can interact with biological molecules, potentially inhibiting or modifying enzyme activity.

Molecular Targets: The compound may target specific proteins or enzymes, leading to changes in cellular processes.

Pathways Involved: It can influence pathways related to oxidative stress, signal transduction, and metabolic regulation.

Comparison with Similar Compounds

2-Amino-5-chlorobenzenesulfonic acid: Lacks the chlorophenoxy group, which may alter its reactivity and applications.

4-Amino-2-chlorophenoxybenzenesulfonic acid: Differently substituted, leading to variations in chemical behavior and uses.

2-Amino-4-chlorophenoxybenzenesulfonic acid: Another positional isomer with distinct properties.